Cas no 57783-86-5 (Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside)

• Product Name: Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside
• CAS No: 57783-86-5
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 57190
• PubChem ID: 12775166
• Update Time: 2025-10-29

Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 4,6-O-benzylidene-alpha-D-galactopyranoside
• BENZYL 4,6-O-BENZYLIDENE-A-D-GALACTOPYRANOSIDE
• W-203176
• SCHEMBL7147694
• (4aR,6S,7R,8R,8aR)-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• 57783-86-5
• Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside

• Inchi： 1S/C20H22O6/c21-16-17(22)20(23-11-13-7-3-1-4-8-13)25-15-12-24-19(26-18(15)16)14-9-5-2-6-10-14/h1-10,15-22H,11-12H2/t15-,16-,17-,18+,19?,20+/m1/s1
• InChI Key： LEJLVYJUXVHIJN-AKDAEUIJSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 358.14163842g/mol
• Monoisotopic Mass: 358.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: 1.76410

Additional information on Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside

Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside (CAS No. 57783-86-5): A Comprehensive Overview

Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside (CAS No. 57783-86-5) is a specialized carbohydrate derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of benzylidene-protected galactosides, which are pivotal intermediates in the synthesis of complex glycoconjugates. Its unique structure, featuring a benzylidene acetal protecting group at the 4,6-positions of the galactose ring, makes it a valuable tool for chemists working on glycosylation reactions and carbohydrate-based drug development.

The growing interest in glycoscience and glycobiology has propelled the demand for compounds like Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside. Researchers are increasingly exploring its applications in the development of glycosidase inhibitors, antiviral agents, and anti-inflammatory drugs. Recent studies have highlighted its role in modulating immune responses and its potential in cancer immunotherapy, aligning with the current focus on precision medicine and targeted therapies.

From a chemical perspective, Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside exhibits remarkable stability under various reaction conditions, making it a versatile building block for stereoselective synthesis. Its α-configuration at the anomeric center is particularly advantageous for creating 1,2-cis glycosidic linkages, a challenging task in carbohydrate chemistry. The compound’s benzylidene protection can be selectively removed under mild acidic conditions, enabling further functionalization of the galactose backbone.

In the pharmaceutical industry, Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside has garnered attention for its role in designing glycomimetics—molecules that mimic the structure and function of natural carbohydrates. These glycomimetics are being investigated for their ability to interfere with pathogen-host interactions, a hot topic in infectious disease research. For instance, they show promise in blocking viral entry mechanisms, which is highly relevant in the post-pandemic era where antiviral drug discovery remains a priority.

The compound’s applications extend beyond medicine. In the field of material science, researchers are exploring its use in creating glycopolymer coatings with tailored bioactivity. Such coatings could revolutionize medical devices by reducing bacterial adhesion or improving biocompatibility. Additionally, Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside serves as a precursor for synthesizing fluorescent probes used in imaging carbohydrate-protein interactions, a technique gaining traction in diagnostic assays.

Market trends indicate a steady rise in the demand for protected glycosides like Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside, driven by advancements in bioconjugation techniques and glycoprotein engineering. Suppliers are increasingly offering custom synthesis services to meet the needs of academic and industrial researchers. The compound’s purity and stereochemical integrity are critical factors influencing its price and availability, with HPLC and NMR being the gold standards for quality control.

For those working with Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. Handling precautions, such as using gloves and working in a fume hood, are recommended to ensure safety, although it is not classified as a hazardous material.

In summary, Benzyl 4,6-O-Benzylidene-α-d-galactopyranoside (CAS No. 57783-86-5) is a multifaceted compound with significant potential in drug discovery, material science, and diagnostic applications. Its unique chemical properties and versatility make it a valuable asset for researchers tackling challenges in glycochemistry and beyond. As the scientific community continues to uncover new roles for carbohydrates in biology and medicine, the importance of such building blocks will only grow.